Cas no 2137616-43-2 (Tert-butyl 4,4,5,5-tetrafluoropent-2-ynoate)

Tert-butyl 4,4,5,5-tetrafluoropent-2-ynoate is a fluorinated alkyne ester with notable applications in synthetic organic chemistry. Its structure combines a tert-butyl ester group with a tetrafluorinated pentynoate backbone, offering enhanced reactivity and stability for selective transformations. The electron-withdrawing effects of the fluorine atoms facilitate nucleophilic additions and cycloadditions, making it valuable for constructing fluorinated heterocycles and complex intermediates. The tert-butyl group provides steric protection, improving handling and storage stability. This compound is particularly useful in medicinal chemistry and materials science, where fluorinated motifs are sought for their unique physicochemical properties. Its high purity and well-defined reactivity profile make it a reliable reagent for advanced synthetic applications.
Tert-butyl 4,4,5,5-tetrafluoropent-2-ynoate structure
2137616-43-2 structure
Product Name:Tert-butyl 4,4,5,5-tetrafluoropent-2-ynoate
CAS No:2137616-43-2
MF:C9H10F4O2
MW:226.168117046356
CID:5297278
Update Time:2025-06-11

Tert-butyl 4,4,5,5-tetrafluoropent-2-ynoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4,4,5,5-tetrafluoropent-2-ynoate
    • 2-Pentynoic acid, 4,4,5,5-tetrafluoro-, 1,1-dimethylethyl ester
    • Tert-butyl 4,4,5,5-tetrafluoropent-2-ynoate
    • Inchi: 1S/C9H10F4O2/c1-8(2,3)15-6(14)4-5-9(12,13)7(10)11/h7H,1-3H3
    • InChI Key: FIGLCNLPQKQDRT-UHFFFAOYSA-N
    • SMILES: FC(C#CC(=O)OC(C)(C)C)(C(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 303
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3

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Additional information on Tert-butyl 4,4,5,5-tetrafluoropent-2-ynoate

Tert-butyl 4,4,5,5-tetrafluoropent-2-ynoate (CAS No. 2137616-43-2): A Comprehensive Overview in Modern Chemical Research

Tert-butyl 4,4,5,5-tetrafluoropent-2-ynoate, identified by its CAS number 2137616-43-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a terminal alkyne group and a tert-butyl ester moiety, has found applications in various synthetic and analytical methodologies. The presence of multiple fluorine atoms in its backbone enhances its stability and reactivity, making it a valuable intermediate in the synthesis of complex molecules.

The structural motif of Tert-butyl 4,4,5,5-tetrafluoropent-2-ynoate is highly versatile, enabling its use in a wide range of chemical transformations. The terminal alkyne functionality serves as a reactive site for coupling reactions such as Sonogashira coupling and Buchwald-Hartwig amination, which are pivotal in constructing carbon-carbon and carbon-nitrogen bonds. These reactions are particularly important in the development of novel pharmaceuticals and agrochemicals.

Recent studies have highlighted the utility of Tert-butyl 4,4,5,5-tetrafluoropent-2-ynoate in the synthesis of fluorinated heterocycles. Fluorinated compounds are increasingly recognized for their enhanced metabolic stability and bioavailability, making them attractive candidates for drug development. The compound's ability to serve as a precursor for these heterocycles has been demonstrated in several cutting-edge research projects. For instance, researchers have utilized this compound to synthesize fluorinated pyrimidines and pyrazoles, which exhibit promising biological activities against various diseases.

In addition to its role in heterocycle synthesis, Tert-butyl 4,4,5,5-tetrafluoropent-2-ynoate has been employed in the development of advanced materials. The incorporation of fluorine atoms into polymers can lead to materials with improved thermal stability and chemical resistance. This property is particularly valuable in applications such as coatings and electronics. Recent advancements in polymer chemistry have shown that Tert-butyl 4,4,5,5-tetrafluoropent-2-ynoate can be used to create novel fluorinated polyynes with unique optical and electronic properties.

The compound's reactivity also makes it a useful tool in analytical chemistry. Its ability to participate in selective reactions allows for the development of new methodologies for detecting and quantifying trace amounts of substances. For example, researchers have developed sensor systems based on the alkyne group of Tert-butyl 4,4,5,5-tetrafluoropent-2-ynoate for the detection of metal ions and small organic molecules. These sensors offer high sensitivity and selectivity, making them valuable in environmental monitoring and clinical diagnostics.

The synthesis of Tert-butyl 4,4,5,5-tetrafluoropent-2-ynoate itself is an intriguing challenge that has been addressed through various synthetic strategies. One common approach involves the reaction of 1-bromo-1-(tert-butoxy)-1-trifluoropropene with sodium acetylide. This reaction proceeds via a Sonogashira coupling mechanism followed by esterification. Recent improvements in this synthetic route have focused on enhancing yield and purity through optimized reaction conditions and catalyst systems.

The applications of Tert-butyl 4,4,5,5-tetrafluoropent-2-ynoate extend beyond academic research into industrial applications. Companies specializing in fine chemicals have recognized its potential and have started incorporating it into their product portfolios. These companies leverage the compound's unique properties to develop innovative solutions for clients in pharmaceuticals、agrochemicals、and materials science industries.

The future prospects for Tert-butyl 4,4,5,5-tetrafluoropent -2 -ynoate are promising,with ongoing research exploring new synthetic pathways and applications。The increasing demand for fluorinated compounds in drug development suggests that this compound will remain a cornerstone of modern chemical research。As methodologies for handling complex molecules continue to evolve,Tert-butyl 4,4,5,5-tetrafluoropent -2 -ynoate will undoubtedly play a crucial role in these advancements。

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